Cas no 886908-08-3 (N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,4-dimethylbenzamide)

N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,4-dimethylbenzamide is a specialized organic compound featuring a 1,3,4-oxadiazole core linked to a methanesulfonylphenyl group and a dimethylbenzamide moiety. Its unique structure imparts potential utility in medicinal chemistry, particularly as a scaffold for enzyme inhibition or receptor modulation due to the oxadiazole’s bioisosteric properties. The methanesulfonyl group enhances solubility and metabolic stability, while the dimethylbenzamide fragment may contribute to target binding affinity. This compound is of interest in drug discovery for its balanced physicochemical properties and potential as an intermediate in synthesizing biologically active molecules. Its well-defined structure allows for precise derivatization, supporting research in lead optimization and structure-activity relationship studies.

N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,4-dimethylbenzamide structure

886908-08-3 structure

Product name:N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,4-dimethylbenzamide

CAS No:886908-08-3

MF:C₁₈H₁₇N₃O₄S

MW:371.410282850266

CID:5483520

N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

- Benzamide, 2,4-dimethyl-N-[5-[3-(methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]-
- N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,4-dimethylbenzamide
- Inchi： 1S/C18H17N3O4S/c1-11-7-8-15(12(2)9-11)16(22)19-18-21-20-17(25-18)13-5-4-6-14(10-13)26(3,23)24/h4-10H,1-3H3,(H,19,21,22)
- InChI Key： CMUONVNPGOSHFY-UHFFFAOYSA-N
- SMILES： C(NC1=NN=C(C2=CC=CC(S(C)(=O)=O)=C2)O1)(=O)C1=CC=C(C)C=C1C

N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,4-dimethylbenzamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2645-0719-10mg	N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2,4-dimethylbenzamide	886908-08-3	90%+	10mg	$79.0	2023-05-16
Life Chemicals	F2645-0719-15mg	N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2,4-dimethylbenzamide	886908-08-3	90%+	15mg	$89.0	2023-05-16
Life Chemicals	F2645-0719-20mg	N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2,4-dimethylbenzamide	886908-08-3	90%+	20mg	$99.0	2023-05-16
Life Chemicals	F2645-0719-40mg	N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2,4-dimethylbenzamide	886908-08-3	90%+	40mg	$140.0	2023-05-16
Life Chemicals	F2645-0719-25mg	N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2,4-dimethylbenzamide	886908-08-3	90%+	25mg	$109.0	2023-05-16
Life Chemicals	F2645-0719-100mg	N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2,4-dimethylbenzamide	886908-08-3	90%+	100mg	$248.0	2023-05-16
Life Chemicals	F2645-0719-75mg	N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2,4-dimethylbenzamide	886908-08-3	90%+	75mg	$208.0	2023-05-16
Life Chemicals	F2645-0719-3mg	N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2,4-dimethylbenzamide	886908-08-3	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2645-0719-5mg	N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2,4-dimethylbenzamide	886908-08-3	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2645-0719-2μmol	N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2,4-dimethylbenzamide	886908-08-3	90%+	2μl	$57.0	2023-05-16

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Additional information on N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,4-dimethylbenzamide

Comprehensive Overview of N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,4-dimethylbenzamide (CAS No. 886908-08-3)

N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,4-dimethylbenzamide (CAS No. 886908-08-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the 1,3,4-oxadiazole family, a class of heterocyclic compounds known for their diverse applications in medicinal chemistry. The presence of both methanesulfonyl and dimethylbenzamide moieties enhances its reactivity and makes it a promising candidate for further study.

Recent advancements in drug discovery have highlighted the importance of 1,3,4-oxadiazole derivatives as key pharmacophores. Researchers are particularly interested in their potential as enzyme inhibitors, antimicrobial agents, and anti-inflammatory compounds. The N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,4-dimethylbenzamide structure, with its sulfonyl group and aromatic rings, offers a versatile scaffold for designing novel therapeutic agents. This aligns with the growing demand for innovative small-molecule drugs targeting complex diseases such as cancer and metabolic disorders.

From a synthetic chemistry perspective, the preparation of CAS No. 886908-08-3 involves multi-step organic reactions, including cyclization and amidation processes. The compound's high purity and stability under standard laboratory conditions make it suitable for extensive characterization and screening. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to confirm its identity and assess its quality. These properties are critical for researchers exploring its mechanism of action and potential applications.

In the context of agrochemicals, 1,3,4-oxadiazole derivatives have shown promise as eco-friendly pesticides and herbicides. The N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,4-dimethylbenzamide structure could contribute to the development of next-generation crop protection agents with improved efficacy and reduced environmental impact. This is particularly relevant given the increasing global focus on sustainable agriculture and the need for alternatives to traditional chemical treatments.

The compound's solubility and bioavailability are key factors under investigation, as they influence its practical utility in both pharmaceutical and agricultural settings. Researchers are also exploring its potential as a fluorescence probe or molecular sensor, leveraging its unique electronic properties. Such applications could revolutionize diagnostic tools and imaging technologies, addressing current limitations in detection sensitivity and specificity.

As the scientific community continues to explore the full potential of CAS No. 886908-08-3, collaboration between academia and industry will be essential. The compound's versatility and the growing body of research on 1,3,4-oxadiazole-based compounds suggest a bright future for its applications. Whether in drug development, agrochemical innovation, or advanced materials, this molecule represents a valuable asset for researchers worldwide.